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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridine

Cat. No.: B113479

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-2-methylpyridine (CAS No. 3430-13-5). The following procedures are designed for
researchers, scientists, and professionals in drug development to ensure safe laboratory
operations.

Chemical Identification and Properties

Property Value

Synonyms 5—Bromo—.2—.picoline, 2-Methyl-5-
bromopyridine[1][2]

Molecular Formula CeHeBrN[2]

Molecular Weight 172.02 g/mol [2][3]

Appearance Off-white crystalline solid[2]

Melting Point 32-36 °C[4]

Storage Temperature 0-8 °C[2]

Hazard Identification and Classification

5-Bromo-2-methylpyridine is classified as a hazardous substance. All personnel must be
aware of the potential risks before handling this chemical.
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Hazard Classification Category GHS Hazard Statements
Acute Oral Toxicity Category 4 H302: Harmful if swallowed[3]
o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 )
skin[3]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[31[4]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[3][4]
Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled[3]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][3][4]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield should be worn in
addition to goggles when there

is a splash hazard.[1][5]

To protect against splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber)

inspected prior to use.[6][7][8]

To prevent skin contact, which

may be harmful.[9]

Body Protection

A flame-retardant lab coat and
appropriate protective clothing

to prevent skin exposure.[6][8]

To protect against accidental
skin contact and contamination

of personal clothing.

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
chemical fume hood. If
exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator is required.[1][4][6]

To prevent inhalation of

harmful dust, vapors, or mists.

Operational and Disposal Plans

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible and in good working order.[1][6] The designated work area, typically a chemical

fume hood, should be clean and uncluttered.

e Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.

¢ Weighing and Transfer: Conduct all weighing and transferring of the solid compound within a

chemical fume hood to control dust and vapors.
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o Spill Management: In case of a spill, evacuate non-essential personnel. Wearing appropriate

PPE, sweep up the solid material and place it into a suitable, labeled container for disposal.

[1] Avoid generating dust.

o Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water.[1] Decontaminate all work surfaces and equipment.

o Storage: Store 5-Bromo-2-methylpyridine in a tightly closed container in a cool, dry, and

well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][8]

[10]

First Aid Measures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at
least 15 minutes.[1][10] Remove contact lenses,
if present and easy to do. Continue rinsing. If
eye irritation persists, get medical
advice/attention.[1][10]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1][10] If skin irritation occurs, get medical
advice/attention.[1][10]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][10]

Inhalation o
Call a POISON CENTER or doctor/physician if
you feel unwell.[1][10]

Rinse mouth.[1][10] Do NOT induce vomiting.

Ingestion Call a POISON CENTER or doctor/physician if

you feel unwell.[1][10]

Disposal Plan:
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Dispose of 5-Bromo-2-methylpyridine and its container in accordance with all local, regional,
national, and international regulations.[1][8] The compound should not be allowed to enter
drains, waterways, or the soil.[8] Contact a licensed professional waste disposal service to

dispose of this material.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 5-Bromo-2-
methylpyridine.
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Caption: Workflow for Safe Handling of 5-Bromo-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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